Cas no 2171788-08-0 (4-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 4-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171788-08-0
• MF: C₂₇H₃₅N₃O₅
• MW: 481.583907365799
• CID: 6334815
• PubChem ID: 165819067
• Update Time: 2025-07-21

4-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 2171788-08-0
• 4-[4-(dimethylamino)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• EN300-1578225

• Inchi： 1S/C27H35N3O5/c1-4-30(16-9-14-25(31)32)26(33)24(15-17-29(2)3)28-27(34)35-18-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23-24H,4,9,14-18H2,1-3H3,(H,28,34)(H,31,32)
• InChI Key： UNQLWARYSSMKFW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)CCCC(=O)O)=O)CCN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 481.25767123g/mol
• Monoisotopic Mass: 481.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Comprehensive Overview of 4-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171788-08-0)

The compound 4-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171788-08-0) is a highly specialized fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, widely utilized in peptide synthesis and bioconjugation applications. Its unique structure, featuring both dimethylamino and Fmoc functional groups, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in creating peptide-based therapeutics, a rapidly growing field driven by advancements in precision medicine and drug delivery systems.

In recent years, the demand for Fmoc-protected amino acids like 4-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has surged, particularly in the development of targeted cancer therapies and immunomodulatory peptides. The compound’s CAS No. 2171788-08-0 is often referenced in academic publications and patent filings, highlighting its significance in biomedical research. Its compatibility with automated peptide synthesizers and high-throughput screening platforms further enhances its appeal to laboratories focused on accelerated drug discovery.

One of the key advantages of this compound lies in its Fmoc group, which provides excellent stability during peptide chain elongation while being readily removable under mild basic conditions. This property is critical for minimizing side reactions and preserving the integrity of sensitive amino acid sequences. Additionally, the dimethylamino moiety contributes to the compound’s solubility in organic solvents, a feature highly sought after in peptide chemistry workflows. As the scientific community increasingly explores peptide-drug conjugates (PDCs), the relevance of CAS No. 2171788-08-0 continues to grow.

From an industrial perspective, 4-4-(dimethylamino)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is manufactured under stringent Good Manufacturing Practice (GMP) guidelines to ensure consistency and purity, meeting the exacting standards of pharmaceutical-grade applications. Its role in synthesizing bioactive peptides—such as those targeting G-protein-coupled receptors (GPCRs)—has positioned it as a cornerstone in modern drug development. Researchers often inquire about its storage conditions, handling protocols, and compatibility with other reagents, reflecting its practical importance in laboratory settings.

Looking ahead, the compound’s utility is expected to expand further with the rise of personalized medicine and peptide-based diagnostics. Innovations in nanocarrier systems and sustained-release formulations are also likely to drive demand for high-purity Fmoc-protected derivatives like CAS No. 2171788-08-0. For scientists navigating the complexities of peptide design, this compound represents a reliable and versatile tool, bridging the gap between chemical synthesis and biological efficacy.